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A Comparative Guide to ICP-MS Models for
Arsenic Analysis
For Researchers, Scientists, and Drug Development Professionals

The accurate and sensitive determination of arsenic in various matrices, from environmental

samples to pharmaceutical products, is critical due to its toxicity. Inductively Coupled Plasma

Mass Spectrometry (ICP-MS) has become the gold standard for this analysis, offering low

detection limits and the ability to perform speciation. However, the market offers a range of

ICP-MS instruments with varying capabilities. This guide provides an objective comparison of

the performance of different ICP-MS models for arsenic analysis, supported by experimental

data, to aid researchers in selecting the most suitable instrument for their needs.

The Challenge of Arsenic Analysis by ICP-MS
Arsenic (As) is a monoisotopic element (75As), which means there are no alternative isotopes

to measure in case of spectral interferences. The most significant interference is the polyatomic

ion 40Ar35Cl+, which has the same mass-to-charge ratio as arsenic and can lead to falsely

elevated results, especially in matrices with high chloride content. Modern ICP-MS instruments

employ collision/reaction cell technology (CCT or CRC) to mitigate these interferences. More

advanced systems, such as triple quadrupole ICP-MS (ICP-MS/MS), offer even more robust

interference removal capabilities.
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Performance Comparison of ICP-MS Models
This section compares the performance of several common ICP-MS models from leading

manufacturers for total arsenic and arsenic speciation analysis. The data presented is compiled

from various application notes and studies. It is important to note that performance can vary

depending on the sample matrix, instrument tuning, and laboratory conditions.

Single Quadrupole ICP-MS
Single quadrupole ICP-MS instruments are the workhorses of many analytical laboratories,

offering a good balance of performance and cost-effectiveness. They utilize a collision/reaction

cell to reduce polyatomic interferences.
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Instrument
Model

Matrix
Analyte/Mo
de

Detection
Limit (LOD)

Precision
(%RSD)

Key
Features

Agilent 7900

ICP-MS

Drinking

Water

Total As (He

mode)
0.002 µg/L[1] Not specified

Octopole

Reaction

System

(ORS³) for

interference

removal, High

Matrix

Introduction

(HMI)

technology.[1]

Rice

As(III), As(V),

MMA, DMA,

AsB (HPLC)

0.010 - 0.042

µg/kg (100 µL

injection)[2]

Not specified

Coupled with

HPLC for

speciation

analysis.[2]

Thermo

Scientific

iCAP RQ

ICP-MS

Pharmaceutic

al Products

Total As (He

KED mode)
< 1 pg/g Not specified

QCell

technology

with Kinetic

Energy

Discriminatio

n (KED) for

interference

removal.[3]

PerkinElmer

NexION 2000

ICP-MS

Drinking &

Natural

Waters

Total As

(Standard

mode)

~0.02 µg/L

(MDL)[4]
Not specified

Universal Cell

Technology

(UCT) with

Collision and

Dynamic

Reaction

modes.[4][5]

Urine Total As 0.012 µg/L

(MDL)[5]

Not specified Capable of

handling

complex
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biological

matrices.[5]

Triple Quadrupole ICP-MS (ICP-MS/MS)
Triple quadrupole ICP-MS instruments provide an additional level of mass filtration, offering

superior interference removal and enabling analysis in complex matrices where single

quadrupole instruments may struggle.
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Instrument
Model

Matrix
Analyte/Mo
de

Detection
Limit (LOD)

BEC (µg/L)
Key
Features

Agilent 8800

ICP-QQQ
1% HCl

Total As (O₂

mass shift)
0.002 µg/L[6] 0.8[6]

MS/MS mode

for

unambiguous

interference

removal by

shifting the

analyte mass.

[7][8][9]

0.5% HCl
Total As (No

gas)
0.040 µg/L[6] 1.4[6]

Demonstrate

s the

challenge of

interference

without

reaction

mode.[6]

Thermo

Scientific

iCAP TQ ICP-

MS

10 mg/L

Cobalt

Total As (TQ-

O₂ mode)
Not specified 0.018[10]

Demonstrate

s effective

removal of

challenging

matrix-based

interferences.

[10]

2% HNO₃
⁷⁸Se (TQ-H₂

mode)
< 0.5 ng/L Not specified

Highlights the

versatility of

different

reaction

gases for

various

elements.[10]

BEC (Background Equivalent Concentration): The concentration of an analyte that would

produce a signal equal to the background signal. A lower BEC indicates better signal-to-noise
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and lower detection limits.

Experimental Protocols
Detailed methodologies are crucial for reproducing and comparing results. Below are

summaries of typical experimental protocols for arsenic analysis by ICP-MS.

Sample Preparation for Total Arsenic Analysis in Water
(Based on EPA Method 200.8)

Preservation: Acidify water samples with nitric acid to a pH < 2.[11]

Digestion (for total recoverable elements): For samples with particulates, add nitric acid and

hydrochloric acid and heat to near boiling to dissolve the suspended material.[11]

Dilution: Dilute the prepared sample with deionized water to bring the analyte concentrations

within the linear range of the instrument and to minimize matrix effects.

Internal Standard Addition: Add an internal standard solution (e.g., Rhodium, Indium) online

to correct for instrument drift and matrix effects.[12]

Sample Preparation for Arsenic Speciation in Rice
(HPLC-ICP-MS)

Extraction: Extract arsenic species from finely ground rice flour using a solution of 1% nitric

acid and 1% hydrogen peroxide with heating.[13]

Centrifugation: Centrifuge the extract to separate the solid residue.

Filtration: Filter the supernatant through a 0.45 µm filter before injection into the HPLC

system.

Chromatographic Separation: Separate the different arsenic species (e.g., As(III), As(V),

MMA, DMA) using an anion-exchange column with an appropriate mobile phase (e.g.,

ammonium carbonate).[13]
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Detection: Introduce the eluent from the HPLC column into the ICP-MS for detection and

quantification of each arsenic species.

Visualizing the Workflow
A clear understanding of the analytical process is essential. The following diagram illustrates a

typical workflow for arsenic speciation analysis using HPLC-ICP-MS.

Sample Preparation Analysis

Solid Sample (e.g., Rice) Extraction of Arsenic Species Centrifugation Filtration HPLC SeparationInject ICP-MS Detection
Eluent

Data Analysis & Speciation

Click to download full resolution via product page

Caption: Experimental workflow for arsenic speciation analysis.

Conclusion
The choice of an ICP-MS instrument for arsenic analysis depends on the specific requirements

of the application, including the expected concentration levels, the complexity of the sample

matrix, and the need for speciation.

Single quadrupole ICP-MS models like the Agilent 7900, Thermo Scientific iCAP RQ, and

PerkinElmer NexION 2000 are well-suited for routine analysis of total arsenic in relatively

clean matrices such as drinking water, and can be effectively coupled with HPLC for

speciation analysis. Their performance is often sufficient to meet regulatory requirements.

Triple quadrupole ICP-MS instruments, such as the Agilent 8800 and Thermo Scientific iCAP

TQ, offer superior interference removal capabilities. This makes them the preferred choice

for challenging applications involving complex matrices (e.g., clinical samples, high-salt

content samples) or when the utmost accuracy and the lowest possible detection limits are

required. The ability to use MS/MS modes provides a higher degree of confidence in the

results by virtually eliminating spectral interferences.
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Researchers and laboratory managers should carefully consider their analytical needs and

budget when selecting an ICP-MS instrument. For laboratories dealing with a wide variety of

sample types and challenging matrices, the investment in a triple quadrupole system can

provide significant advantages in terms of data quality, method development simplicity, and

analytical robustness. For more routine applications with well-characterized samples, a modern

single quadrupole ICP-MS will deliver reliable and accurate results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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